trans-2,5-Difluorocinnamic acid
Cat. No. B8815579
M. Wt: 184.14 g/mol
InChI Key: XAWHCSKPALFWBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][CH2:15][OH:16].[F:1][c:2]1[c:3]([CH:4]=[CH:5][C:6](=[O:7])[OH:8])[cH:9][c:10]([F:13])[cH:11][cH:12]1>>[F:1][c:2]1[c:3]([CH2:4][CH2:5][C:6](=[O:7])[OH:8])[cH:9][c:10]([F:13])[cH:11][cH:12]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C=Cc1cc(F)ccc1F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)CCc1cc(F)ccc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
